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Compound of Interest

Compound Name: 2-Bromo-4-methylphenol

Cat. No.: B149215 Get Quote

Essential Safety and Handling Guide for 2-Bromo-4-
methylphenol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Bromo-4-methylphenol. It is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices.

Hazard Summary: 2-Bromo-4-methylphenol is a hazardous substance that can cause skin,

eye, and respiratory tract irritation.[1][2][3] It is harmful if swallowed or comes into contact with

skin.[2] Therefore, strict adherence to safety protocols is mandatory to prevent exposure.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial when handling 2-Bromo-4-
methylphenol. The following table summarizes the required PPE.
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(Neoprene or Nitrile are

suitable for phenols).[4][5][6]

Double gloving is

recommended for extended

contact.

To prevent skin contact and

absorption. Phenolic

compounds can penetrate

many common glove materials.

Always consult the glove

manufacturer's chemical

resistance data.

Eye and Face Protection

Chemical splash goggles.[1] A

face shield should be worn

over goggles when there is a

potential for splashing.

To protect against splashes

and airborne particles that can

cause severe eye damage.

Skin and Body Protection

A lab coat worn over long-

sleeved clothing and closed-

toe shoes.[1] For larger

quantities or significant splash

potential, a chemical-resistant

apron is advised.

To minimize skin exposure.[1]

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood.[7] If a fume hood is not

available, a NIOSH-approved

respirator with an organic

vapor cartridge and a P100

particulate filter is necessary.

[2][8]

To prevent inhalation of vapors

or aerosols.[3]

Experimental Protocols and Handling Procedures
Adherence to the following step-by-step procedures is crucial for the safe handling of 2-Bromo-
4-methylphenol.
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Engineering Controls: Ensure a certified chemical fume hood is operational before beginning

any work.[7] The work area should be clean and uncluttered. An eyewash station and safety

shower must be readily accessible.[1]

Donning PPE: Put on all required PPE as detailed in the table above before handling the

chemical.

Handling:

Use with adequate ventilation to keep airborne concentrations low.[1]

Avoid contact with eyes, skin, and clothing.[1]

Wash hands thoroughly after handling.[1]

Keep the container tightly closed when not in use.[1][2]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Store away from incompatible substances such as strong oxidizing agents.[2]

Store locked up.[3]

Spill Management
Evacuate: Immediately evacuate the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material such as vermiculite, dry sand, or earth to contain

the spill. Do not use combustible materials like sawdust.[1]

Collect: Place the absorbed material into a suitable, labeled, and sealed container for

hazardous waste.

Decontaminate: Clean the spill area thoroughly. All cleaning materials should also be treated

as hazardous waste.
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Report: Report the incident to the appropriate environmental health and safety department.

First Aid Measures
Immediate action is required in case of exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek immediate

medical attention.[1]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing.[1] Swabbing

the affected area with Polyethylene Glycol

(PEG) 300 or 400 after initial water flushing is

also recommended for phenol exposure.[7][9]

Seek immediate medical attention.[1]

Inhalation

Remove the individual from exposure to fresh

air immediately.[1] If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration.[1] Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of water or

milk.[1] Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.[1]

Disposal Plan
Proper disposal of 2-Bromo-4-methylphenol and its contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance. As a halogenated

phenol, this compound is classified as hazardous waste.[10][11]
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Waste Segregation: All waste materials, including contaminated gloves, pipette tips, and

excess reagents, must be collected in a designated hazardous waste container for

halogenated organic waste.[11][12]

Container Labeling: The waste container must be clearly labeled as "Hazardous Waste" and

include the chemical name "2-Bromo-4-methylphenol".

Container Management: Keep the waste container tightly closed and store it in a designated,

well-ventilated, and secure area. Do not fill liquid waste containers to more than 75%

capacity to allow for vapor expansion.[11]

Disposal: Arrange for pickup and disposal by the institution's environmental health and safety

(EHS) department or a licensed hazardous waste disposal company.[2] Do not pour down

the drain.

Visual Workflow for Safe Handling
The following diagram illustrates the step-by-step workflow for the safe handling of 2-Bromo-4-
methylphenol.
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Caption: A step-by-step workflow for the safe handling of 2-Bromo-4-methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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